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Compound of Interest

Compound Name: Glycidyl Stearate-d5

Cat. No.: B10828888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling precautions,

and a review of the applications of Glycidyl Stearate-d5. The content is structured to meet the

needs of researchers and professionals in drug development and analytical sciences, with a

focus on data presentation, experimental context, and clear visual aids.

Introduction
Glycidyl Stearate-d5 is the deuterated form of Glycidyl Stearate, an ester of glycidol and

stearic acid. Its primary application in a research setting is as an internal standard for the

accurate quantification of Glycidyl Stearate in various matrices, particularly in food and

environmental analysis.[1] The deuterium labeling provides a distinct mass spectrometric

signature, allowing for precise differentiation from the naturally occurring analyte.

Safety Data and Handling Precautions
While specific quantitative toxicity data for Glycidyl Stearate-d5 is limited, the safety profile is

extrapolated from data on Glycidyl Stearate and related compounds.

Hazard Identification
Acute Health Effects: No specific data is available for Glycidyl Stearate-d5. However, for the

non-deuterated form, skin and eye contact may cause irritation. Inhalation or ingestion may
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be harmful.[2] For the broader category of polyol esters, acute oral toxicity is low, with LD50

values generally greater than 2000 mg/kg body weight in rats.[3]

Chronic Health Effects: The non-deuterated Glycidyl Stearate has been investigated for its

carcinogenic potential. It has been shown to induce subcutaneous sarcomas and pulmonary

tumors in mice at doses ranging from 0.005-10 mg/animal.[4] The International Agency for

Research on Cancer (IARC) has classified Glycidyl Stearate as a Group 3 carcinogen,

meaning it is "not classifiable as to its carcinogenicity to humans."[5] It is important to note

that glycidyl esters can be metabolized to glycidol, which the IARC classifies as a Group 2A

carcinogen, "probably carcinogenic to humans."[6]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Glycidyl Stearate

and its deuterated analog.

Property Glycidyl Stearate Glycidyl Stearate-d5

CAS Number 7460-84-6[7] 1346598-19-3[1]

Molecular Formula C₂₁H₄₀O₃[7] C₂₁H₃₅D₅O₃[6]

Molecular Weight 340.54 g/mol [7] 345.57 g/mol [6]

Appearance
Colorless to pale yellow liquid

or solid[8]
Solid[1]

Melting Point 53°C[2] Not available

Boiling Point
424.7 ± 18.0 °C at 760

mmHg[2]
Not available

Solubility

Soluble in organic solvents like

DMF (2 mg/ml). Insoluble in

DMSO, Ethanol, and PBS (pH

7.2).[4][8]

Soluble in Chloroform and

Methanol.

Handling and Storage
Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemsrc.com/en/cas/7460-84-6_28230.html
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210511%2FP-21-0128%2F2%2F09022526804c4930_Lubricit+9511+-+ACUTE+TOXICITY+summary.pdf
https://www.caymanchem.com/product/36838/stearic-acid-glycidyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Glycidyl-stearate
https://pmc.ncbi.nlm.nih.gov/articles/PMC11406649/
https://www.scbt.com/p/glycidyl-stearate-7460-84-6
https://www.sapphire-usa.com/product/NS0000439828/stearic-acid-glycidyl-ester-d5
https://www.scbt.com/p/glycidyl-stearate-7460-84-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11406649/
https://www.scbt.com/p/glycidyl-stearate-7460-84-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11406649/
https://cymitquimica.com/cas/7460-84-6/
https://www.sapphire-usa.com/product/NS0000439828/stearic-acid-glycidyl-ester-d5
https://www.chemsrc.com/en/cas/7460-84-6_28230.html
https://www.chemsrc.com/en/cas/7460-84-6_28230.html
https://www.caymanchem.com/product/36838/stearic-acid-glycidyl-ester
https://cymitquimica.com/cas/7460-84-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Wear tightly fitting safety goggles.[9]

Skin Protection: Wear protective gloves and clothing.[9]

Respiratory Protection: Use a dust respirator if dust is generated.[9]

Safe Handling:

Avoid creating dust.[9]

Ensure adequate ventilation.

Ground containers and transfer equipment to prevent static discharge.

Avoid contact with skin and eyes.[9]

Storage:

Store in a cool, dark, and well-ventilated place.[9]

Keep the container tightly closed.[9]

Store away from oxidizing agents.[9] Recommended storage temperature is -20°C.[1]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC110610/eur29109en_-_mvs_mcpde_and_ge_in_food_final_report.pdf
https://www.sapphire-usa.com/product/NS0000439828/stearic-acid-glycidyl-ester-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[9]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water. If irritation persists,

seek medical attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.[9]

Experimental Protocols and Applications
The primary use of Glycidyl Stearate-d5 is as an internal standard in stable isotope dilution

analysis (SIDA) for the quantification of Glycidyl Stearate. This technique is widely employed in

food safety to monitor the levels of glycidyl esters, which are process contaminants formed

during the refining of edible oils at high temperatures.[6]

General Workflow for Quantification using Glycidyl
Stearate-d5
The following diagram illustrates a typical workflow for the analysis of Glycidyl Stearate in a

food sample using Glycidyl Stearate-d5 as an internal standard.
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Caption: Workflow for Quantitative Analysis of Glycidyl Stearate.

Methodological Considerations
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Extraction: A common method for extraction is pressurized liquid extraction. The choice of

solvent is critical for complete recovery, with more polar solvents often required.

Derivatization: For GC-MS analysis, a derivatization step is often necessary. This may

involve transesterification to release the glycidol, followed by derivatization with an agent like

phenylboronic acid.

Instrumentation: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are used for analysis. LC-MS/MS

can offer the advantage of direct analysis without derivatization.[10]

Biological Context and Health Implications
While Glycidyl Stearate-d5 itself is used in an analytical context, the compound it is designed

to measure, Glycidyl Stearate, has biological implications.

Carcinogenicity and Metabolism
Glycidyl esters, including Glycidyl Stearate, are of concern because they can be hydrolyzed in

the gastrointestinal tract to release glycidol. Glycidol is classified by the IARC as a Group 2A

carcinogen, meaning it is "probably carcinogenic to humans."[6] This has led to regulatory

monitoring of glycidyl ester levels in food products.

The following diagram illustrates the relationship between Glycidyl Esters, their metabolism to

Glycidol, and the associated health classifications.
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Caption: Metabolism and Carcinogenicity of Glycidyl Esters.

Research on Biological Effects
Research has indicated that Glycidyl Stearate can induce tumors in animal models.[4]

Furthermore, some studies have shown that serum levels of stearic acid glycidyl ester are

decreased in patients with prostate cancer compared to those with benign prostatic

hyperplasia.[4] However, the specific signaling pathways involved in these processes have not

been fully elucidated.

Conclusion
Glycidyl Stearate-d5 is an essential tool for the accurate and reliable quantification of Glycidyl

Stearate in various samples, particularly in the context of food safety. While the compound itself

is primarily used for analytical purposes, a thorough understanding of the safety and handling

precautions, derived from data on the non-deuterated form and related compounds, is crucial

for researchers. The potential health implications of Glycidyl Stearate, primarily through its
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metabolism to the probable carcinogen glycidol, underscore the importance of continued

monitoring and research in this area. Researchers using Glycidyl Stearate-d5 should adhere

to strict safety protocols and be aware of the biological context of the analyte they are

quantifying.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

